Cas no 1286753-97-6 (1-Boc-3-bromo-5-aza-1H-indazole)

1-Boc-3-bromo-5-aza-1H-indazole is a versatile heterocyclic compound featuring a bromo-substituted indazole core protected by a Boc (tert-butoxycarbonyl) group. This intermediate is particularly valuable in medicinal chemistry and pharmaceutical research due to its reactivity at the 3-position, enabling further functionalization via cross-coupling or nucleophilic substitution reactions. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for stepwise synthetic strategies. Its 5-aza modification introduces additional nitrogen functionality, expanding its utility in constructing nitrogen-rich scaffolds. This compound is commonly employed in the synthesis of bioactive molecules, including kinase inhibitors and other therapeutic agents, offering a balance of reactivity and handling convenience.

1-Boc-3-bromo-5-aza-1H-indazole structure

1286753-97-6 structure

Product Name:1-Boc-3-bromo-5-aza-1H-indazole

CAS No:1286753-97-6

MF:C₁₁H₁₂BrN₃O₂

MW:298.13588142395

MDL:MFCD28023869

CID:3163824

PubChem ID:91667297

Update Time:2025-10-06

1-Boc-3-bromo-5-aza-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 1-Boc-3-bromo-5-aza-1H-indazole
- AB91503
- SCHEMBL22251171
- tert-Butyl 3-bromo-1H-pyrazolo[4,3-c]pyridine-1-carboxylate
- tert-Butyl3-bromo-1H-pyrazolo[4,3-c]pyridine-1-carboxylate
- 1286753-97-6
- MDL： MFCD28023869
- Inchi： 1S/C11H12BrN3O2/c1-11(2,3)17-10(16)15-8-4-5-13-6-7(8)9(12)14-15/h4-6H,1-3H3
- InChI Key： RDAJIWZWKOBYGO-UHFFFAOYSA-N
- SMILES： BrC1C2C=NC=CC=2N(C(=O)OC(C)(C)C)N=1

Computed Properties

Exact Mass: 297.01129Da
Monoisotopic Mass: 297.01129Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 57Å²

1-Boc-3-bromo-5-aza-1H-indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM273756-1g	tert-Butyl 3-bromo-1H-pyrazolo[4,3-c]pyridine-1-carboxylate	1286753-97-6	97%	1g	$882	2024-08-02
Advanced ChemBlocks	10131-250MG	1-Boc-3-bromo-5-aza-1H-indazole	1286753-97-6	95%	250MG	$315	2023-09-15
Advanced ChemBlocks	10131-1G	1-Boc-3-bromo-5-aza-1H-indazole	1286753-97-6	95%	1G	$900	2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1579334-250mg	Tert-butyl 3-bromo-1H-pyrazolo[4,3-c]pyridine-1-carboxylate	1286753-97-6	98%	250mg	￥4351.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1579334-1g	Tert-butyl 3-bromo-1H-pyrazolo[4,3-c]pyridine-1-carboxylate	1286753-97-6	98%	1g	￥11538.00	2024-08-09